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Compound of Interest |

Compound Name: 3-(3-Bromophenyl)propanenitrile
CAS No.: 376646-63-8
Cat. No.: B1273805

Get Quote
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An In-Depth Technical Guide to 3-(3-Bromophenyl)propanenitrile (CAS: 376646-63-8) for
Advanced Research Applications

Executive Summary

3-(3-Bromophenyl)propanenitrile is a versatile bifunctional organic building block of
significant interest to the pharmaceutical and materials science sectors. Its structure, featuring
a propanenitrile chain attached to a brominated phenyl ring, offers two distinct and highly
reactive sites for chemical modification. The bromine atom serves as a classical handle for
palladium-catalyzed cross-coupling reactions, enabling the construction of complex carbon-
carbon and carbon-heteroatom bonds. Concurrently, the nitrile group is a valuable synthetic
precursor that can be readily transformed into primary amines, carboxylic acids, or ketones.
This guide provides a senior-level perspective on the core attributes of this compound, detailing
its physicochemical properties, a robust and logical synthetic protocol, comprehensive
analytical characterization strategies, and its strategic application in modern drug discovery.

Compound Identification and Physicochemical
Properties
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Precise identification is the foundation of reproducible science. 3-(3-

Bromophenyl)propanenitrile is unambiguously identified by its CAS number, 376646-63-8.[1]

[2][3][4] Its key identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Properties

Property Value Source(s)
CAS Number 376646-63-8 [1][2][5]
Molecular Formula CoHsBrN [6]
Molecular Weight 210.07 g/mol [6]

3-(3-

IUPAC Name . [3]
bromophenyl)propanenitrile
3-(3-Bromophenyl)propionitrile,

Synonyms 2-(3-Bromophenyl)ethyl [1][3]
cyanide

Physical Form Solid

326.9°C at 760 mmHg

Boiling Point ) [7]
(Predicted)

Flash Point 151.5°C (Predicted) [7]
DCQWMXLVAOMQAN-

InChl Key
UHFFFAOYSA-N

SMILES C1=CC(=CC(=C1)Br)CCC#N [8]

Synthesis and Mechanistic Considerations

While multiple synthetic routes can be envisioned, a highly reliable and scalable approach for

3-(3-Bromophenyl)propanenitrile involves a classical nucleophilic substitution pathway. This

strategy is predicated on the availability of the corresponding phenethyl bromide precursor and

its reaction with a cyanide salt. The choice of this method is based on its high efficiency,

operational simplicity, and the predictable reactivity of the starting materials.
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Proposed Synthetic Workflow

The logical two-step synthesis starts from commercially available 3-bromophenylethanol.

Step 1: Bromination

(3-Bromophenylethanol)

Formation of Alkyl Halide

A 4
(1—Bromo—3—(2—bromoethyl)benzene)

Step 2:|Cyanation

NaCN or KCN
in DMSO or Acetone

SN2 Nucleophilic Substitution

y

3-(3-Bromophenyl)propanenitrile
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Caption: Proposed two-step synthesis of 3-(3-Bromophenyl)propanenitrile.

Detailed Experimental Protocol (Self-Validating System)

Step 1: Synthesis of 1-Bromo-3-(2-bromoethyl)benzene

e Reactor Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (N2 or Ar) is charged with
3-bromophenylethanol (1.0 eq) dissolved in a suitable anhydrous solvent (e.g.,
dichloromethane or diethyl ether).

» Reagent Addition: The solution is cooled to 0°C in an ice bath. Phosphorus tribromide (PBrs,
~0.4 eq) is added dropwise via the dropping funnel, maintaining the internal temperature
below 10°C. Causality: The dropwise addition at low temperature is critical to control the
exothermic reaction and prevent side product formation.

o Reaction: After the addition is complete, the ice bath is removed, and the mixture is stirred at
room temperature for 2-4 hours or until TLC/GC-MS analysis shows complete consumption
of the starting alcohol.

e Workup & Purification: The reaction is carefully quenched by pouring it over ice water. The
organic layer is separated, washed sequentially with saturated NaHCOs solution and brine,
dried over anhydrous MgSOa, filtered, and concentrated under reduced pressure to yield the
crude 1-bromo-3-(2-bromoethyl)benzene, which can be used directly or purified by vacuum
distillation.

Step 2: Synthesis of 3-(3-Bromophenyl)propanenitrile (CAS: 376646-63-8)

o Reactor Setup: A flask is charged with sodium cyanide (NaCN, 1.1 eq) and a polar aprotic
solvent such as DMSO or acetone. Causality: Polar aprotic solvents are chosen because
they solvate the cation (Na*) but not the nucleophile (CN~), enhancing the nucleophilicity of
the cyanide ion for an efficient Sn2 reaction.

o Reagent Addition: The crude 1-bromo-3-(2-bromoethyl)benzene (1.0 eq) from the previous
step, dissolved in a minimal amount of the reaction solvent, is added to the cyanide
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suspension.

o Reaction: The mixture is heated to 50-70°C and stirred vigorously for 6-12 hours. The
reaction progress is monitored by TLC or GC-MS, looking for the disappearance of the
dibromide intermediate.

o Workup & Purification: After cooling to room temperature, the reaction mixture is poured into
water and extracted with ethyl acetate or diethyl ether. The combined organic extracts are
washed thoroughly with water and brine to remove residual DMSO and inorganic salts. The
organic layer is dried over anhydrous NazSOu4, filtered, and concentrated. The resulting
crude product is purified by flash column chromatography on silica gel to afford pure 3-(3-
Bromophenyl)propanenitrile.

Spectroscopic Characterization and Analytical
Protocols

While a dedicated analytical standard with full spectral data may not be readily available from
all suppliers, the structure of 3-(3-Bromophenyl)propanenitrile allows for a confident
prediction of its key spectroscopic features. A robust quality control (QC) protocol would involve
a combination of NMR, IR, and Mass Spectrometry.

Table 2: Predicted Spectroscopic Data
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Predicted Chemical

Technique Feature . Rationale
Shift / Value
This is a highly
characteristic and
~2250 cm~1 (sharp, ) ]
IR Spectroscopy C=N stretch o ) diagnostically useful
medium intensity) _ o
absorption for nitriles.
[9]
Typical region for aryl
C-Br stretch 600-800 cm™1 P J Y

bromides.

Protons on the
0 7.20 - 7.60 ppm (4H,

1H NMR Aromatic Protons ) brominated benzene
multiplet) )
ring.
Methylene group
0 ~2.6 ppm (2H, alpha to the electron-
-CH2-C=N ] ppm { .p ] o
triplet) withdrawing nitrile
group.
Benzylic-type
4 ~2.9 ppm (2H, methylene grou
Ar-Ch. ~29pp ( thylene group
triplet) adjacent to the other
CH: group.
Characteristic
13C NMR Nitrile Carbon (C=N) 0115 - 120 ppm chemical shift for a

nitrile carbon.[9]

Aromatic Carbons

0 120 - 140 ppm (6C)

Includes the C-Br
carbon at ~122 ppm
and the substituted

carbon at ~140 ppm.

Aliphatic Carbons

0 ~20 ppm (-CHz-CN),
0 ~32 ppm (Ar-CHz-)

Expected shifts for the
two sp? hybridized
carbons in the propyl

chain.
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Isotopic pattern for

one bromine atom
Mass Spec (El) Molecular lon (M+) m/z 210/208 (*°Br/81Br) provides

definitive evidence of

its presence.

Loss of the ethyl

group (-C2Ha) via
Key Fragment m/z 182/184 McLafferty

rearrangement is

possible.

Applications in Medicinal Chemistry and Drug
Discovery

The true value of 3-(3-Bromophenyl)propanenitrile lies in its capacity as a versatile
intermediate. The bromine and nitrile functionalities are orthogonal handles for a diverse array
of chemical transformations, making it a powerful scaffold for building molecular complexity.

Key Synthetic Transformations
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Nitrile Group Chemistry

3-(3-Bromophenyl)propanenitrile \-\
Hydrolysis

(=0 or OH-~, heat)

Reduction Carboxylic Acid
(LiAIHa or Hz/Catalyst) (-COOH)
A
Primary Amine
(-CH2NHz)

Pd Catalyst
Ar-B(OH)2

Aryl/Heteroaryl Group
(Suzuki Coupling)

Pd Catalyst
Alkene

Aryl Bromide Chemistry

Substituted Alkene
(Heck Coupling)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

